Cas no 18528-19-3 (3-Pyridinemethanol,a-(1-nitroethyl)-, hydrochloride (1:1))

• Product Name: 3-Pyridinemethanol,a-(1-nitroethyl)-, hydrochloride (1:1)
• CAS No: 18528-19-3
• MF: C₈H₁₀ClN₂O₃
• MW: 217.62960100174
• CID: 236877
• PubChem ID: 24190847
• Update Time: 2025-04-19

3-Pyridinemethanol,a-(1-nitroethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanol,a-(1-nitroethyl)-, hydrochloride (1:1)
• NSC-115742
• DTXSID80637939
• 18528-19-3
• 2-nitro-1-pyridin-3-ylpropan-1-ol;chloride
• NSC115742

• Inchi： 1S/C8H10N2O3.ClH/c1-6(10(12)13)8(11)7-3-2-4-9-5-7;/h2-6,8,11H,1H3;1H/p-1
• InChI Key： QPAPHYFZFHDRJU-UHFFFAOYSA-M
• SMILES： [Cl-].OC(C1C=NC=CC=1)C(C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 182.0692
• Monoisotopic Mass: 217.0379949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 76.26